Cas no 86507-74-6 (Propanedioic acid, dimethyl-, mono(phenylmethyl) ester)

• Product Name: Propanedioic acid, dimethyl-, mono(phenylmethyl) ester
• CAS No: 86507-74-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 661485
• PubChem ID: 11229777
• Update Time: 2025-04-19

Propanedioic acid, dimethyl-, mono(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, dimethyl-, mono(phenylmethyl) ester
• 2,2-dimethyl-3-oxo-3-phenylmethoxypropanoate
• 3-(Benzyloxy)-2,2-dimethyl-3-oxopropanoic acid
• 2,2-dimethyl-3-oxo-3-phenylmethoxypropanoic acid
• SCHEMBL991532
• 86507-74-6
• A1-01475
• 2,2-Dimethyl-malonic acid monobenzyl ester

• Inchi： 1S/C12H14O4/c1-12(2,10(13)14)11(15)16-8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,13,14)
• InChI Key： USPNXTCBTKAUGB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C(C(=O)O)(C)C)=O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6Ų